Cas no 1806905-84-9 (Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1806905-84-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4859860
• Update Time: 2025-06-15

Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)4-3(7(11)12)2-13-6(9)5(4)10/h2,7H,1H3
• InChI Key： XWZVHIOCMAXQDG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OC)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Research Brief on Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS: 1806905-84-9)

Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS: 1806905-84-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutics and its role in modulating biological pathways.

The structural features of Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate, including the presence of bromo, difluoromethyl, and fluoro substituents, contribute to its reactivity and potential as a building block in medicinal chemistry. Researchers have exploited these properties to design and synthesize compounds with enhanced pharmacokinetic profiles and target specificity. Notably, this compound has been employed in the synthesis of inhibitors for protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Recent advancements in the application of Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate have been documented in several high-impact journals. A study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, showcasing its versatility in drug discovery. Another study in Bioorganic & Medicinal Chemistry Letters explored its role in the synthesis of agrochemicals, emphasizing its potential in crop protection and pest management.

In addition to its synthetic utility, the compound's mechanism of action and biological activity have been investigated. Researchers have utilized computational modeling and in vitro assays to elucidate its interactions with target proteins, providing insights into its therapeutic potential. These studies underscore the importance of Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate as a valuable tool in chemical biology and drug development.

Looking ahead, the continued exploration of Methyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate is expected to yield further innovations in pharmaceutical and agrochemical research. Its unique structural attributes and demonstrated efficacy in various applications position it as a compound of interest for future studies. Researchers are encouraged to explore its potential in novel therapeutic contexts and to further optimize its synthetic pathways for scalable production.